Cas no 2673-16-7 (Benzeneacetaldehyde, a-oxo-4-(2-oxoacetyl)-)

• Product Name: Benzeneacetaldehyde, a-oxo-4-(2-oxoacetyl)-
• CAS No: 2673-16-7
• MF: C₁₀H₆O₄
• MW: 190.15224313736
• CID: 255462
• PubChem ID: 193358
• Update Time: 2025-04-19

Benzeneacetaldehyde, a-oxo-4-(2-oxoacetyl)- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetaldehyde, a-oxo-4-(2-oxoacetyl)-
• 2-(4-oxaldehydoylphenyl)-2-oxoacetaldehyde
• 1,4-Benzenediacetaldehyde, alpha,alpha'-dioxo-
• p-Phenylenediglyoxal
• SCHEMBL222221
• 2-(4-Oxaldehydoylphenyl)-2-oxo-acetaldehyde
• 1,4-diglyoxalylbenzene
• 2,2'-(1,4-phenylene)bis(2-oxoacetaldehyde)
• 1,4-Phenyldiglyoxal
• 2673-16-7
• DTXSID70181239
• AKOS016015502

• Inchi： 1S/C10H6O4/c11-5-9(13)7-1-2-8(4-3-7)10(14)6-12/h1-6H
• InChI Key： DTCYNRIBBFRFNN-UHFFFAOYSA-N
• SMILES： O=C(C=O)C1C=CC(C(C=O)=O)=CC=1

Computed Properties

• Exact Mass: 190.02658
• Monoisotopic Mass: 190.027
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 68.3Ų

Experimental Properties

• Density: 1.292
• Boiling Point: 321.9°Cat760mmHg
• Flash Point: 137.2°C
• Refractive Index: 1.547
• PSA: 68.28